[4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone

• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: [4-[(4-methoxyphenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H20N2O2S/c1-21-15-6-4-14(5-7-15)13-18-8-10-19(11-9-18)17(20)16-3-2-12-22-16/h2-7,12H,8-11,13H2,1H3
• InChI Key: IDOCAFDEDCINIC-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CS3

Description

[4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone, also known as MPMP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MPMP belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone is not fully understood, but it is believed to act as a modulator of the serotonergic and dopaminergic systems in the brain. [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone has been shown to bind to the serotonin and dopamine receptors and modulate their activity, leading to changes in neurotransmitter release and synaptic transmission.
Biochemical and Physiological Effects:
[4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter release, alterations in synaptic plasticity, and modulation of neuronal activity. These effects are believed to underlie the potential therapeutic applications of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone as a research tool is its high potency and selectivity for the serotonin and dopamine receptors. This allows for precise modulation of these systems and enables researchers to study their role in various physiological and pathological processes. However, one limitation of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone is its potential toxicity and side effects, which must be carefully monitored in laboratory experiments.

Future Directions

There are several future directions for research on [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone. One direction is the development of new compounds based on the structure of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone with improved pharmacological properties. Another direction is the investigation of the therapeutic potential of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone in various diseases such as depression, anxiety, and schizophrenia. Additionally, further studies are needed to fully understand the mechanism of action of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone and its effects on the central nervous system. Overall, [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone has the potential to be a valuable research tool and a promising lead compound for the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone involves the reaction of 4-methoxybenzyl chloride with piperazine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with thiophen-2-ylacetic acid to yield the final product, [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone. The synthesis of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone is a multi-step process that requires careful optimization of reaction conditions to achieve a high yield of the final product.

Scientific Research Applications

[4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone has been studied extensively for its potential applications in various fields such as medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone has been investigated as a potential lead compound for the development of new drugs for the treatment of various diseases such as depression, anxiety, and schizophrenia. In neuroscience, [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone has been studied for its effects on the central nervous system and its potential as a therapeutic agent for neurodegenerative diseases. In drug discovery, [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone has been used as a starting point for the synthesis of new compounds with improved pharmacological properties.